Cas no 2138117-27-6 (5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol)

• Product Name: 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol
• CAS No: 2138117-27-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5890311
• PubChem ID: 165875286
• Update Time: 2025-09-18

5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol
• EN300-1179438
• [5-(methoxymethyl)-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-4-yl]methanol
• 2138117-27-6

• Inchi： 1S/C12H20N2O2/c1-9-3-10(4-9)6-14-12(8-16-2)11(7-15)5-13-14/h5,9-10,15H,3-4,6-8H2,1-2H3
• InChI Key： VGQNBWFOWWZCHI-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CO)C=NN1CC1CC(C)C1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol

Research Brief on 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol (CAS: 2138117-27-6)

5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol (CAS: 2138117-27-6) is a novel pyrazole derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a methoxymethyl group and a 3-methylcyclobutylmethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol involves a multi-step process, starting with the condensation of appropriate precursors to form the pyrazole core. Subsequent functionalization introduces the methoxymethyl and 3-methylcyclobutylmethyl groups, yielding the final product. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have noted that the compound's stability and solubility profile make it a viable candidate for further pharmacological evaluation.

Pharmacological studies have revealed that 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol exhibits significant activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting possible applications in treating inflammatory diseases. Additionally, its interaction with certain receptor subtypes has sparked interest in its use for neurological disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Recent advancements in computational chemistry have facilitated the exploration of 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol's binding modes and interactions with biological targets. Molecular docking studies have provided insights into its potential mechanisms of action, highlighting its affinity for specific protein pockets. These computational findings complement experimental data, offering a more comprehensive understanding of the compound's therapeutic potential.

Despite the promising results, challenges remain in the development of 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing this compound through the drug development pipeline.

In conclusion, 5-(methoxymethyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-ylmethanol (CAS: 2138117-27-6) represents a promising avenue for future research in chemical biology and pharmaceuticals. Its unique structural attributes and preliminary pharmacological profile warrant further investigation to unlock its full therapeutic potential. Continued research efforts will be essential to translate these findings into clinically relevant applications.